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Introduction
Platinum-Rhodium (Pt-Rh) alloys are indispensable materials in modern research and

development, offering a superior combination of properties ideal for high-temperature

applications and harsh chemical environments. The addition of rhodium to platinum significantly

enhances the material's mechanical strength, hardness, and resistance to corrosion and high-

temperature grain growth, making it a preferred choice for crucibles, dishes, tongs, and other

laboratory equipment.[1][2][3]

These application notes provide detailed information on the properties of various Pt-Rh alloys,

guidance on selecting the appropriate alloy for specific applications, and comprehensive

protocols for common laboratory procedures utilizing Pt-Rh equipment.

Properties of Pt-Rh Alloys
The rhodium content in a platinum alloy dictates its physical and chemical properties.

Generally, as the percentage of rhodium increases, so do the hardness, tensile strength, and

maximum operating temperature of the alloy.[1][4][5] This makes different compositions

suitable for a range of applications, from general laboratory use to specialized high-

temperature processes.
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The following tables summarize the key quantitative properties of commonly used Pt-Rh alloys

compared to pure platinum.

Table 1: Physical and Mechanical Properties of Pt-Rh Alloys

Property
Pure
Platinum
(Pt)

Pt-3.5%Rh Pt-5%Rh Pt-10%Rh Pt-20%Rh

Melting Point

(°C)
~1770[6]

1780 -

1850[6][7]
~1830

1780 -

1850[1][6][7]
~1900[8]

Vickers

Hardness

(HV)

~45[5] - - ~110 -

Tensile

Strength

(MPa) at

1200°C

- - -

Increases

with Rh

content[4]

-

Purity (%) >99.95 >99.95 >99.95 >99.95 >99.95

Table 2: Chemical Compatibility of Pt-Rh Alloys
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Reagent/Environment Compatibility Notes

Most Acids (HCl, HNO₃,

H₂SO₄)
Excellent

Highly resistant to corrosion by

a wide range of acids.[1][9]

Aqua Regia Poor
Will dissolve platinum and its

alloys.

Molten Alkali Carbonates Good
Suitable for fusions with alkali

metal carbonates.[10]

Molten Hydroxides or

Peroxides
Fair

Prolonged exposure can cause

damage.[1]

Sulfur, Lead, Tin, Phosphorus,

Arsenic
Poor at High Temperatures

Can form low-melting point

eutectics, leading to

embrittlement and failure.[11]

Oxidizing Atmospheres Excellent
Minimal weight loss even

during prolonged heating.[1]

Reducing Atmospheres (in

presence of carbon)
Caution

Can lead to the formation of

platinum carbides, causing

embrittlement.[11]

Applications of Pt-Rh Alloy Labware
The unique properties of Pt-Rh alloys make them suitable for a wide array of laboratory

applications:

High-Temperature Chemical Reactions: Their high melting points and chemical inertness

make them ideal vessels for reactions conducted at extreme temperatures.[1]

Crystal Growth: Pt-Rh crucibles are extensively used in the Czochralski and Bridgman-

Stockbarger methods for growing single crystals of various materials, including

semiconductors and synthetic gemstones.[12] The non-reactive nature of the alloy ensures

the purity of the grown crystal.

Sample Preparation for X-Ray Fluorescence (XRF): The fusion technique for preparing

samples for XRF analysis relies on Pt-Rh crucibles to withstand the high temperatures and
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corrosive nature of the fluxes used.[7][13]

Ashing and Loss on Ignition (LOI): These alloys are used for ashing organic materials and for

LOI applications due to their resistance to oxidation and minimal weight change at high

temperatures.[7]

Melting of Glasses and Precious Metals: The glass and metallurgical industries utilize Pt-Rh

crucibles for melting specialty glasses and high-purity metals.[14]

Drug Development: In pharmaceutical research, the non-reactive nature of Pt-Rh crucibles is

crucial for analytical procedures involving volatile substances, ensuring that results are not

skewed by material interactions.

Experimental Protocols
Protocol 1: Sample Preparation for XRF Analysis by
Fusion
This protocol outlines the steps for preparing a solid sample for XRF analysis using a fusion

method with a Pt-Rh crucible.

Materials:

Pt-10%Rh crucible and casting dish

Sample (finely ground, <100 µm)

Lithium tetraborate/metaborate flux

Fusion apparatus (e.g., automated fluxer or high-temperature furnace)

Tongs with platinum tips

Procedure:

Crucible Cleaning: Ensure the Pt-Rh crucible and casting dish are clean. If necessary, clean

by fusing a small amount of flux in the crucible and pouring it out to remove any residues.

Rinse with deionized water and dry completely.
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Weighing: Accurately weigh the finely ground sample and the lithium borate flux into the

crucible. A typical sample-to-flux ratio is 1:5 to 1:10.[13]

Mixing: Gently swirl the crucible to mix the sample and flux.

Fusion: Place the crucible in the fusion apparatus. Heat the mixture to 1000-1200°C until it is

completely molten and homogenous.[13] The apparatus will typically agitate the crucible to

ensure thorough mixing.

Casting: Pour the molten mixture into a pre-heated casting dish.

Cooling: Allow the cast bead to cool. A clear, glassy, and homogenous disc should be

formed.

Analysis: The resulting glass disc is now ready for XRF analysis.

Protocol 2: High-Temperature Ashing of Organic
Material
This protocol describes a general procedure for determining the ash content of an organic

sample using a Pt-Rh crucible.

Materials:

Pt-10%Rh crucible with lid

Muffle furnace

Tongs with platinum tips

Desiccator

Analytical balance

Procedure:

Crucible Preparation: Heat the clean, empty Pt-Rh crucible and lid in the muffle furnace at

the desired ashing temperature (e.g., 600°C) for 1 hour.
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Cooling and Weighing: Using tongs, transfer the hot crucible and lid to a desiccator to cool to

room temperature. Once cooled, weigh the crucible and lid accurately on an analytical

balance.

Sample Addition: Add a known weight of the organic sample to the crucible.

Charring: Gently heat the crucible over a Bunsen burner in a fume hood to char the organic

material. Avoid allowing the sample to ignite and burn with a flame.

Ashing: Place the crucible with the charred sample in the muffle furnace. Gradually increase

the temperature to the final ashing temperature (e.g., 600°C) and maintain this temperature

for several hours, or until all the carbonaceous material has been oxidized.

Cooling and Final Weighing: Carefully remove the crucible from the furnace and allow it to

cool slightly before placing it in a desiccator to cool to room temperature. Weigh the crucible,

lid, and ash.

Calculation: The weight of the ash is the final weight minus the weight of the empty crucible

and lid. The percentage of ash can then be calculated.

Protocol 3: Single Crystal Growth by the Czochralski
Method
This protocol provides a simplified overview of the Czochralski method for pulling a single

crystal from a melt contained in a Pt-Rh crucible.

Materials:

Pt-Rh crucible (composition dependent on melt temperature and reactivity)

High-purity polycrystalline source material

Seed crystal with the desired crystallographic orientation

Czochralski crystal growth furnace with a pulling and rotation mechanism

Inert gas supply (e.g., Argon)
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Procedure:

Melt Preparation: Place the high-purity polycrystalline source material into the Pt-Rh crucible

within the Czochralski furnace.[15]

Furnace Purge and Heating: Seal the furnace chamber and purge with an inert gas to

prevent oxidation. Heat the crucible to melt the source material completely, raising the

temperature slightly above its melting point.[15][16]

Seed Crystal Introduction: Lower the seed crystal, mounted on a pull rod, until it just touches

the surface of the molten material.[16][17] Allow a small portion of the seed to melt to ensure

a clean interface for growth.

Crystal Pulling and Rotation: Slowly begin to pull the seed crystal upwards while

simultaneously rotating it.[15][17] The molten material will solidify onto the seed, adopting its

crystal structure.

Diameter Control: Carefully control the pulling rate and the melt temperature to achieve the

desired crystal diameter.

Growth Completion and Cooling: Continue pulling until the desired crystal length is achieved.

Then, slowly withdraw the crystal from the melt and allow it to cool gradually to room

temperature within the inert atmosphere to prevent thermal shock.

Visualizations
Below are diagrams illustrating key concepts and workflows related to the use of Pt-Rh alloys in

laboratory settings.
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Start: Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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